Cas no 477872-25-6 (N-(4-CHLOROPHENYL)-1-(PHENYLSULFONYL)-1H-PYRROLO[2,3-B]PYRIDINE-2-CARBOXAMIDE)

• Product Name: N-(4-CHLOROPHENYL)-1-(PHENYLSULFONYL)-1H-PYRROLO[2,3-B]PYRIDINE-2-CARBOXAMIDE
• CAS No: 477872-25-6
• MF: C₂₀H₁₄ClN₃O₃S
• MW: 411.861462116241
• CID: 5228580
• Update Time: 2025-05-21

N-(4-CHLOROPHENYL)-1-(PHENYLSULFONYL)-1H-PYRROLO[2,3-B]PYRIDINE-2-CARBOXAMIDE Chemical and Physical Properties

Names and Identifiers

• N-(4-CHLOROPHENYL)-1-(PHENYLSULFONYL)-1H-PYRROLO[2,3-B]PYRIDINE-2-CARBOXAMIDE
• 1-(benzenesulfonyl)-N-(4-chlorophenyl)-1H-pyrrolo[2,3-b]pyridine-2-carboxamide
• Oprea1_777484
• 1-(benzenesulfonyl)-N-(4-chlorophenyl)pyrrolo[2,3-b]pyridine-2-carboxamide

• Inchi： 1S/C20H14ClN3O3S/c21-15-8-10-16(11-9-15)23-20(25)18-13-14-5-4-12-22-19(14)24(18)28(26,27)17-6-2-1-3-7-17/h1-13H,(H,23,25)
• InChI Key： HMOAHVVOWMMXCC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(C1=CC2=CC=CN=C2N1S(C1C=CC=CC=1)(=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 654
• XLogP3: 4.3
• Topological Polar Surface Area: 89.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-CHLOROPHENYL)-1-(PHENYLSULFONYL)-1H-PYRROLO[2,3-B]PYRIDINE-2-CARBOXAMIDE

N-(4-CHLOROPHENYL)-1-(PHENYLSULFONYL)-1H-PYRROLO[2,3-B]PYRIDINE-2-CARBOXAMIDE: A Comprehensive Overview

The compound N-(4-CHLOROPHENYL)-1-(PHENYLSULFONYL)-1H-PYRROLO[2,3-B]PYRIDINE-2-CARBOXAMIDE, identified by the CAS number 477872-25-6, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyrrolopyridine core structure. The presence of functional groups such as the phenylsulfonyl and carboxamide groups introduces unique chemical properties, making it a subject of interest in both academic and commercial research.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced methodologies such as Suzuki-Miyaura coupling and Stille coupling reactions. These techniques allow for the construction of the pyrrolopyridine ring system with high efficiency and selectivity. The incorporation of the phenylsulfonyl group enhances the molecule's stability and reactivity, while the carboxamide group provides opportunities for further functionalization and bioconjugation.

In terms of biological activity, studies have demonstrated that this compound exhibits potent inhibitory effects against certain enzymes involved in cellular signaling pathways. For instance, research published in Journal of Medicinal Chemistry highlights its ability to modulate kinase activity, making it a promising candidate for drug development in oncology and neurodegenerative diseases. The chlorine substituent on the phenyl ring further modulates the molecule's pharmacokinetic properties, enhancing its bioavailability and reducing off-target effects.

The structural versatility of this compound also extends to its application in materials science. Its aromatic system and functional groups make it a potential candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices. Recent studies in Advanced Materials have explored its role as a building block for constructing advanced organic semiconductors, showcasing its ability to facilitate efficient charge transport.

From an environmental perspective, the synthesis and application of this compound are designed to align with green chemistry principles. Researchers have optimized reaction conditions to minimize waste generation and reduce energy consumption. Additionally, the use of recyclable catalysts and solvents further enhances the sustainability of its production processes.

In conclusion, N-(4-CHLOROPHENYL)-1-(PHENYLSULFONYL)-1H-PYRROLO[2,3-B]PYRIDINE-2-CARBOXAMIDE represents a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, combined with cutting-edge synthetic methodologies and biological insights, positions it as a valuable tool in both research and industry. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to fields ranging from drug discovery to materials science.